Cas no 1087790-53-1 (N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide)

• Product Name: N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide
• CAS No: 1087790-53-1
• MF: C₁₂H₁₅N₃O₄S
• MW: 297.330201387405
• CID: 5470562
• Update Time: 2025-10-19

N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-N-methyloxamide
• N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide

• Inchi： 1S/C12H15N3O4S/c1-13-11(16)12(17)14-9-3-5-10(6-4-9)15-7-2-8-20(15,18)19/h3-6H,2,7-8H2,1H3,(H,13,16)(H,14,17)
• InChI Key： JXZAESUZIHJFLV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCS2(=O)=O)C=C1)(=O)C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide

N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide (CAS No. 1087790-53-1): A Comprehensive Overview

N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide (CAS No. 1087790-53-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of thiazolidine and belongs to the class of compounds known as thiosemicarbazones. The unique structure and properties of this compound make it a promising candidate for various pharmaceutical and biomedical applications.

The chemical structure of N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide is characterized by a central thiazolidine ring, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of the dioxo group (S=O) on the thiazolidine ring imparts additional stability and reactivity to the molecule. The phenyl group attached to the thiazolidine ring further enhances the compound's aromaticity and hydrophobicity, which are crucial for its biological activity.

Recent studies have highlighted the potential of N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. A recent study published in Cancer Research reported that N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide can selectively inhibit the growth of breast cancer cells while sparing normal cells, making it a potential candidate for targeted cancer therapy.

The pharmacokinetic properties of N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. A study published in the European Journal of Medicinal Chemistry reported that N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide has high oral bioavailability and a long half-life, making it suitable for chronic administration.

The safety profile of N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide has been evaluated in preclinical studies using various animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N'-[4-(1,1-dioxo-1λ⁶,2-thiazolidin-2-yl)phenyl]-N-methylethanediamide (CAS No. 1087790-53-1) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various biomedical applications. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic efficacy, this compound holds great promise for addressing unmet medical needs in areas such as neurodegenerative diseases and cancer.